Cas no 2287302-00-3 (1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine)

• Product Name: 1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine
• CAS No: 2287302-00-3
• MF: C₁₁H₁₃FN₄O
• MW: 236.245525121689
• CID: 6355616
• PubChem ID: 165856184
• Update Time: 2025-10-24

1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2287302-00-3
• 1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine
• EN300-6750435

• Inchi： 1S/C11H13FN4O/c12-8-5-11-10(6-9(8)13)14-15-16(11)3-4-17-7-1-2-7/h5-7H,1-4,13H2
• InChI Key： IVEQAHODUKAPPS-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)N(CCOC1CC1)N=N2)N

Computed Properties

• Exact Mass: 236.10733921g/mol
• Monoisotopic Mass: 236.10733921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Additional information on 1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine

Professional Introduction to Compound with CAS No. 2287302-00-3 and Product Name: 1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine

The compound with the CAS number 2287302-00-3 and the product name 1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in drug development. The structural features of this molecule, particularly the presence of a fluoro-substituent and an ethyl-cyclopropoxy side chain, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of fluoro-substituted benzotriazole derivatives in the design of novel therapeutic agents. The fluoro group at the 6-position of the benzotriazole ring enhances the metabolic stability and binding affinity of the molecule, making it an attractive scaffold for drug discovery. This modification has been widely explored in the development of antiviral, anticancer, and anti-inflammatory agents. The 1-(2-cyclopropoxyethyl) moiety further contributes to the compound's pharmacological profile by influencing its solubility and membrane permeability, which are critical factors in drug bioavailability.

The synthesis of 1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key synthetic steps include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Advanced computational methods have been employed to optimize the synthetic route, minimizing side reactions and maximizing efficiency. These efforts align with the broader trend in pharmaceutical research toward sustainable and scalable synthesis methods.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. Preclinical studies have demonstrated that derivatives of benzotriazole exhibit promising activity against various disease targets. The fluoro-substituent, in particular, has been shown to enhance binding interactions with biological targets, improving drug efficacy. Additionally, the ethyl-cyclopropoxy group may play a role in modulating pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These characteristics make this compound a valuable candidate for further investigation.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for therapeutic applications. Benzotriazole derivatives have emerged as a rich structural framework due to their versatility and biological relevance. The introduction of functional groups like fluoro and cyclopropoxy allows for fine-tuning of molecular properties, enabling researchers to tailor compounds for specific biological activities. This approach has led to several breakthroughs in drug discovery pipelines.

The chemical properties of 1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine also make it an interesting subject for computational studies. Molecular modeling techniques have been used to predict how this compound interacts with potential biological targets at the atomic level. These studies provide insights into binding mechanisms and can guide the design of next-generation analogs with improved pharmacological profiles. The integration of experimental data with computational methods is becoming increasingly essential in modern drug discovery.

As research progresses, the applications of this compound are expected to expand into new therapeutic areas. The benzotriazole core is known for its broad spectrum of biological activities, including antiviral, antibacterial, and anticancer effects. By modifying substituents such as the fluoro group and ethyl-cyclopropoxy side chain, researchers can fine-tune these properties for targeted therapies. This flexibility underscores the importance of benzotriazole derivatives as scaffolds for innovative drug development.

The synthesis and characterization of 1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine also contribute to our understanding of heterocyclic chemistry. This field continues to evolve rapidly, driven by advancements in synthetic methodologies and analytical techniques. The ability to construct complex molecules with precise control over their structure opens up new possibilities for medicinal chemistry applications.

In conclusion,1-(2-cyclopropoxyethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of heterocyclic chemistry grows，so does our ability to design molecules that address unmet medical needs。This compound exemplifies how innovative chemical design can lead to breakthroughs in drug discovery。